5-(2,4-Dichlorophenyl)pyrazin-2-ylamine

• Molecular Formula: C10H7Cl2N3
• Molecular Weight: 240.09 g/mol
• IUPAC Name: 5-(2,4-dichlorophenyl)pyrazin-2-amine
• InChI: InChI=1S/C10H7Cl2N3/c11-6-1-2-7(8(12)3-6)9-4-15-10(13)5-14-9/h1-5H,(H2,13,15)
• InChI Key: VMAFCLAVDOVYGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CN=C(C=N2)N

Description

5-(2,4-Dichlorophenyl)pyrazin-2-ylamine is a heterocyclic aromatic compound featuring a pyrazine core substituted with a 2,4-dichlorophenyl group at position 5 and an amine group at position 2. Pyrazines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4, known for their role in medicinal chemistry due to their ability to engage in hydrogen bonding and π-π interactions . The 2,4-dichlorophenyl substituent enhances lipophilicity and may influence bioactivity by improving membrane permeability or target binding .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Key Properties/Bioactivity	Synthesis Method	Reference
This compound	Pyrazine	2,4-Dichlorophenyl (C₆H₃Cl₂) at C5	High lipophilicity, potential CNS activity	Likely SNAr or coupling
5-(Trifluoromethyl)pyrazin-2-amine	Pyrazine	-CF₃ at C5	Polar, metabolic stability	Hydrazine reflux
4-Chloro-6-{4-[5-(2,4-dichlorophenyl)pyrazol-3-yl]piperidin-1-yl}pyrimidin-2-amine	Pyrimidine	Piperidine-pyrazole at C6, Cl at C4	Flexible, GPCR-targeting candidate	Multi-step cyclocondensation
3-(2,4-Dichlorophenyl)-5-(4-hydroxy-3-methoxyphenyl)pyrazoline	Pyrazoline	Dichlorophenyl, hydroxy-methoxyphenyl	Antioxidant (DPPH IC₅₀ < 50 µM)	Chalcone-hydrazine reflux